Cas no 158612-99-8 (2-Oxazolidinone, 4-[(phenylmethoxy)methyl]-, (4S)-)

2-Oxazolidinone, 4-[(phenylmethoxy)methyl]-, (4S)- structure
158612-99-8 structure
Product Name:2-Oxazolidinone, 4-[(phenylmethoxy)methyl]-, (4S)-
CAS No:158612-99-8
MF:C11H13NO3
MW:207.225823163986
CID:1337397
PubChem ID:71353996
Update Time:2025-04-20

2-Oxazolidinone, 4-[(phenylmethoxy)methyl]-, (4S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Oxazolidinone, 4-[(phenylmethoxy)methyl]-, (4S)-
    • (4S)-4-(phenylmethoxymethyl)-1,3-oxazolidin-2-one
    • DTXSID90778706
    • (4S)-4-[(Benzyloxy)methyl]-1,3-oxazolidin-2-one
    • 158612-99-8
    • Inchi: 1S/C11H13NO3/c13-11-12-10(8-15-11)7-14-6-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,12,13)/t10-/m0/s1
    • InChI Key: QLNHTMVVULBOOR-JTQLQIEISA-N
    • SMILES: O1C(N[C@@H](COCC2C=CC=CC=2)C1)=O

Computed Properties

  • Exact Mass: 207.08959
  • Monoisotopic Mass: 207.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • PSA: 47.56
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